Tetrazines
Tetrazines are a class of heterocyclic compounds characterized by the presence of a five-membered ring containing four nitrogens and one sulfur atom. These molecules have garnered significant attention in various fields due to their unique properties and potential applications. One of the key features of tetrazines is their photochemistry, particularly their ability to undergo azide-labile click reactions upon exposure to light. This property makes them invaluable in areas such as biomolecular labeling, drug delivery systems, and advanced materials science.
In bioscience, tetrazine-based probes are used for sensitive detection and tracking of biofunctional molecules. Their photoreactivity allows for precise spatiotemporal control over molecular interactions within living cells or tissues. Moreover, the synthetic versatility of tetrazines enables the development of diverse functional groups and derivatives, which can be tailored to specific applications.
In summary, tetrazines represent a promising class of compounds with broad potential in chemical synthesis, biological research, and material engineering.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
![]() |
3-(2-Mesyloxyethyl)-6-methyl-1,2,4,5-tetrazine | 1616736-04-9 | C6H10N4O3S |
![]() |
3,6-dimethyl 1,2,4,5-tetrazine-3,6-dicarboxylate | 2166-14-5 | C6H6N4O4 |
![]() |
3-methyl-6-phenyl-1,2,4,5-tetrazine | 38634-12-7 | |
![]() |
3-bromo-6-phenyl-1,2,4,5-tetrazine | 35011-53-1 | C8H5N4Br |
![]() |
3-phenyl-1,2,4,5-tetrazine | 36022-11-4 | C8H6N4 |
![]() |
3,3'-pytz | 107599-30-4 | C12H8N6 |
![]() |
dichloro-1,2,4,5-tetrazine | 106131-61-7 | C2Cl2N4 |
![]() |
1,2,4,5-Tetrazine, 3-hydrazinyl- | 79329-78-5 | C2H4N6 |
![]() |
1,2,4,5-Tetrazine | 290-96-0 | C2H2N4 |
![]() |
diPyTz | 57654-36-1 | C12H8N6 |
Related Literature
-
Giovanni Perotto,Roberto Simonutti,Uttam C. Paul,Susana Guzman-Puyol,Thi-Nga Tran,Ilker S. Bayer,Athanassia Athanassiou Green Chem., 2018,20, 894-902
-
2. Front cover
-
Wen Wang,Tao Shang,Juan Wang,Bin-Ling Yao,Li-Cun Li,Yue Ma,Qing-Lun Wang,Yuan-Zhu Zhang,Yi-Quan Zhang,Bin Zhao Dalton Trans., 2022,51, 9404-9411
-
Noemi Leick,Ba L. Tran,Mark E. Bowden,Tom Autrey Dalton Trans., 2022,51, 7268-7273
-
5. Front cover
-
Jean Martinez,Ahmad Mehdi,Gilles Subra Chem. Soc. Rev., 2019,48, 4049-4086
-
Hyunook Kim,Youngmin Hong,Byung-In Sang,Virender K. Sharma Anal. Methods, 2015,7, 6678-6685
-
Fulya Ulu Okudur,Maria Batuk,Joke Hadermann,Mohammadhosein Safari,Dries De Sloovere,Satish Kumar Mylavarapu,Bjorn Joos,Jan D'Haen,Marlies K. Van Bael,An Hardy RSC Adv., 2023,13, 33146-33158
-
9. Front cover
-
Jingjing Zhao,Guan Wu,Ying Hu,Yang Liu,Xiaoming Tao,Wei Chen J. Mater. Chem. A, 2015,3, 24333-24337
Recommended suppliers
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5